Cas no 2171457-33-1 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• CAS No: 2171457-33-1
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 5995716
• PubChem ID: 165549279
• Update Time: 2025-11-06

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid
• 2171457-33-1
• EN300-1487040

• Inchi： 1S/C23H25N3O6/c1-2-19(22(29)30)26-21(28)12-24-20(27)11-25-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,27)(H,25,31)(H,26,28)(H,29,30)
• InChI Key： TUJDVORPADEBCU-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NC(C(=O)O)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.17433553g/mol
• Monoisotopic Mass: 439.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid

Fluorenylmethoxycarbonyl (Fmoc) Modified Butanoic Acid Derivative: A Comprehensive Overview

The compound with CAS number 2171457-33-1, named 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido]acetamido}butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, peptide synthesis, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis. The molecule's structure and properties make it a valuable tool in modern chemical research and industrial applications.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of advanced materials and biocompatible polymers. The Fmoc group, derived from 9H-fluoren-9-yl methanol, is known for its stability under basic conditions and ease of removal under acidic conditions. This dual functionality makes it an ideal component for constructing complex molecules with precise control over their chemical properties. The butanoic acid backbone of this compound further enhances its versatility, as it can serve as a platform for attaching various functional groups or integrating into larger molecular frameworks.

One of the most promising applications of this compound lies in its potential use in peptide synthesis. The Fmoc group's ability to protect amino groups during multi-step synthesis processes has made it a cornerstone in the construction of bioactive peptides and proteins. Researchers have demonstrated that incorporating this compound into peptide sequences can improve their stability, solubility, and bioavailability. These attributes are particularly valuable in drug discovery efforts, where precise control over molecular properties is critical.

Moreover, the compound's fluorescence properties have opened new avenues for its use in sensing and imaging applications. The fluorenyl moiety within the Fmoc group exhibits strong fluorescence under UV light, making it an attractive candidate for developing sensors capable of detecting specific analytes in complex environments. Recent advancements in nanotechnology have further expanded its potential by integrating this compound into nanoparticles designed for targeted drug delivery and real-time monitoring of biochemical processes.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and subsequent coupling reactions to attach the butanoic acid backbone. Modern techniques such as microwave-assisted synthesis and automated peptide synthesizers have significantly streamlined the production process, making it more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a melting point range consistent with other Fmoc-containing derivatives, indicating its stability under thermal conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide facilitates its use in various chemical reactions. Additionally, spectroscopic analyses (UV-Vis, NMR) have provided insights into its electronic structure and conformational flexibility, further enhancing our understanding of its behavior in different chemical environments.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. Scientists are exploring methods to introduce additional functional groups or modify existing ones to tailor its properties for specific applications. For instance, incorporating hydrophilic or hydrophobic moieties could enhance its compatibility with biological systems or improve its performance in industrial settings.

In conclusion, the compound with CAS number 2171457-33-1 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as a key building block in peptide synthesis, coupled with emerging applications in sensing and nanotechnology, underscores its importance in both academic research and industrial development. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping the future of chemical science.